Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.213. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic System Construction
Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate derivatives have been utilized in constructing heterocyclic systems, particularly in the synthesis of heteropropellanes. These compounds are noteworthy for their potential in modifying drugs and creating novel materials with unique physical properties (Konstantinova et al., 2020).
Anticancer Activity
Researchers have explored the anticancer potential of compounds derived from this compound. These compounds, when synthesized with various reagents, have demonstrated potent activity against specific human cancer cell lines, indicating their significance in cancer research (Abdel-Motaal et al., 2020).
Optical Characterizations for Photodiode Applications
In the field of optics, novel derivatives of this compound have been synthesized and characterized for their potential in photodiode applications. The study of their molecular, structural, and morphological properties suggests significant opportunities in designing organic photodiodes (Elkanzi et al., 2020).
Anticonvulsant Potential
The anticonvulsant activity of this compound derivatives has been investigated, with several compounds showing promising results in seizure models. Notably, naphthyloxy-substituted derivatives exhibited significant efficacy against induced seizures (Kulandasamy et al., 2010).
Synthesis of Thienobenzofuranquinone Derivatives
This compound has been used as a precursor in the synthesis of thienobenzofuranquinone derivatives. This synthesis approach, involving photoinduced and CAN-mediated cycloaddition reactions, expands the chemical diversity and potential applications of these compounds (Kobayashi et al., 2005).
Synthesis of 5-Oxodihydroisoxazoles
In the study of 5-oxodihydroisoxazoles, this compound has been involved in photolysis reactions, leading to the production of ketenes and carbenes. This research highlights the versatility of this compound in organic synthesis and photochemical processes (Ang & Prager, 1993).
Safety and Hazards
The compound is classified under GHS07 and has the signal word "Warning" . The hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261, P305, P338, and P351, suggesting to avoid breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
Similar compounds have been known to target poly (adp-ribose) polymerase 1 (parp1), a chromatin-bound nuclear protein .
Mode of Action
If it acts similarly to related compounds, it may facilitate DNA repair processes by catalyzing the poly (ADP)ribosylation (PARylation) of itself (automodification) or on an array of DNA damage repair-associated target proteins (heteromodification) such as topoisomerase I/II, p53, histones, DNA polymerases and DNA ligases .
Biochemical Pathways
Based on its potential interaction with parp1, it may influence the single-strand dna break repair processes .
Result of Action
If it acts similarly to related compounds, it may facilitate DNA repair processes, potentially influencing cell survival and function .
Properties
IUPAC Name |
ethyl 2,3-dihydro-1,4-benzodioxine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-2-13-11(12)8-4-3-5-9-10(8)15-7-6-14-9/h3-5H,2,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAWCYPPHRYLPKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C(=CC=C1)OCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.